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Compound of Interest

Compound Name: NCATS-SM4487

Cat. No.: B12422599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the chemical probe NCATS-SM4487 against

other known inhibitors of Ubiquitin-Specific Protease 5 (USP5). USP5 is a deubiquitinating

enzyme that plays a crucial role in cellular processes by disassembling unanchored

polyubiquitin chains, thereby maintaining ubiquitin homeostasis.[1][2] Its involvement in various

diseases, including cancer, has made it an attractive target for therapeutic intervention.[3][4][5]

This document summarizes key performance data, details experimental methodologies, and

visualizes relevant biological pathways and workflows to aid researchers in selecting the

appropriate chemical probe for their studies.

Performance Benchmark: NCATS-SM4487 and Other
USP5 Probes
The following table summarizes the quantitative data for NCATS-SM4487 and Vialinin A, two

known inhibitors of USP5. It is important to note that the data presented here is compiled from

different studies, and a direct head-to-head comparison under identical experimental conditions

is not currently available in the public domain.
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Signaling Pathway and Mechanism of Action
USP5 regulates cellular processes by recycling ubiquitin. NCATS-SM4487 inhibits this process

by binding to the ZnF-UBD of USP5, which prevents the recognition of the C-terminal diglycine
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motif of ubiquitin and allosterically inhibits the enzyme's catalytic activity.
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USP5 Signaling Pathway and Inhibition

Ubiquitin Homeostasis

Inhibition Mechanism

Unanchored
Polyubiquitin Chains

USP5

Cleavage

Monomeric
Ubiquitin

Recycles

Ubiquitinated
Substrates

Conjugation

Proteasome

Degradation

NCATS-SM4487

InhibitsUSP5 ZnF-UBD

Binds to

Part of

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Surface Plasmon Resonance (SPR) Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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